Cas no 83968-98-3 (4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate)

• Product Name: 4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate
• CAS No: 83968-98-3
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 730510
• PubChem ID: 44149678
• Update Time: 2025-04-19

4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate Chemical and Physical Properties

Names and Identifiers

• 4-(((2,3-Dihydro-2-methyl-1H-indol-1-yl)imino)methyl)-1-methylquinolinium acetate
• 4-[[(2,3-dihydro-2-methyl-1H-indol-1-yl)imino]methyl]-1-methylquinolinium acetate
• N-(2-methyl-2,3-dihydroindol-1-yl)-1-(1-methylquinolin-1-ium-4-yl)methanimine,acetate
• 83968-98-3
• EINECS 281-575-7
• 2-Methyl-1-{[(1-methylquinolin-4(1H)-ylidene)methyl]imino}-2,3-dihydro-1H-indol-1-ium acetate
• DTXSID501004228

• Inchi： 1S/C20H20N3.C2H4O2/c1-15-13-16-7-3-5-9-19(16)23(15)21-14-17-11-12-22(2)20-10-6-4-8-18(17)20;1-2(3)4/h3-12,14-15H,13H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： KAJZFTITULYPDY-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.N1(C2C=CC=CC=2CC1C)/N=C/C1C=C[N+](C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 361.179
• Monoisotopic Mass: 361.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 59.6A^2